3-[2-(Benzenesulfonyl)acetyl]chromen-2-one

• CAS RN: 496846-21-0
• Molecular Formula: C17H12O5S
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 3-[2-(benzenesulfonyl)acetyl]chromen-2-one
• InChI: InChI=1S/C17H12O5S/c18-15(11-23(20,21)13-7-2-1-3-8-13)14-10-12-6-4-5-9-16(12)22-17(14)19/h1-10H,11H2
• InChI Key: SOAMCCSEKSKSMW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)CC(=O)C2=CC3=CC=CC=C3OC2=O

Description

3-[2-(Benzenesulfonyl)acetyl]chromen-2-one, also known as BSAC, is a chemical compound that belongs to the class of chromone derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one is not fully understood. However, several studies have suggested that it may exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. Additionally, 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one has been shown to inhibit the activation of nuclear factor-kappaB (NF-κB), which is a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
3-[2-(Benzenesulfonyl)acetyl]chromen-2-one has been reported to exhibit various biochemical and physiological effects. For example, it has been shown to reduce the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. Additionally, 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. Furthermore, 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one has been shown to induce apoptosis and inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one is its potential as a lead compound for the development of new drugs. Its diverse pharmacological activities and low toxicity make it an attractive candidate for further investigation. However, one of the limitations of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one is its poor solubility in water, which can make it challenging to use in in vivo experiments.

Future Directions

There are several future directions for the research on 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one. One of the potential applications is in the development of new drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one may have potential as a chemopreventive agent for the prevention of cancer. Further research is needed to fully understand the mechanism of action of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one and its potential applications in various fields.

Synthesis Methods

The synthesis of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one involves the condensation of 2-hydroxyacetophenone with benzenesulfonyl chloride in the presence of a base catalyst. This reaction results in the formation of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one, which can be purified by recrystallization.

Scientific Research Applications

3-[2-(Benzenesulfonyl)acetyl]chromen-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit various pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial properties. Several studies have investigated the potential of 3-[2-(Benzenesulfonyl)acetyl]chromen-2-one as a lead compound for the development of new drugs for the treatment of various diseases.